Cas no 69969-22-8 (Benzoic acid,2-[4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-4-methyl-,methyl ester)

• Product name: Benzoic acid,2-[4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-4-methyl-,methyl ester
• CAS No: 69969-22-8
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 507421
• PubChem ID: 54744

Benzoic acid,2-[4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-4-methyl-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl]-4-methyl-,methyl ester
• Benzoic acid, 2-(4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imida zol-2-yl)-4-methyl-, methyl ester
• methyl 4-methyl-2-(4-methyl-5-oxo-4-propan-2-yl-1H-imidazol-2-yl)benzoate
• Tox21_302218
• p-Imazamethabenz methyl
• DSSTox_CID_12412
• BEE251846T
• AC 222293
• CAS-81405-85-8
• Q27107342
• CHEBI:6849
• methyl 4-methyl-2-[4-methyl-5-oxo-4-(propan-2-yl)-4,5-dihydro-1H-imidazol-2-yl]benzoate
• Imazmethabenz
• NCGC00255361-01
• CHEBI:138132
• NS00011479
• Antibiotic AM 630B
• DTXSID70274059
• para Imazamethabenz methyl
• Methyl 2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)-4-methylbenzoate #
• DSSTox_GSID_32412
• AKOS040744486
• Benzoic acid, 2-(4,5-dihydro-4-methyl-4-(1-methylethyl)-5-oxo-1H-imidazol-2-yl)-4-methyl-, methyl ester
• SCHEMBL543577
• Imazamethabenz-methyl, PESTANAL(R), analytical standard
• UNII-BEE251846T
• Methyl 2-(4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl)-p-toluate
• BENZOIC ACID, 2-(4,5-DIHYDRO-4-METHYL-4-(1-METHYLETHYL)-5- OXO-1H-IMIDAZOL-2-YL)-4-METHYL-, METHYL ESTER
• methyl 2-(4-isopropyl-4-methyl-5-oxo-1H-imidazol-2-yl)-4-methyl-benzoate
• para-Imazamethabenz methyl
• Imazamethabenz methyl (para)
• Methyl 2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)-4-methylbenzoate
• 69969-22-8
• Methyl 2-(4-isopropyl-4-methyl-5-oxo-2-imidazolin-2-yl)-p- toluate
• DSSTox_RID_78941
• FFCCBBNQPIMUJI-UHFFFAOYSA-N
• CHEMBL3186163

• MDL： MFCD00144469
• Inchi： InChI=1S/C16H20N2O3/c1-9(2)16(4)15(20)17-13(18-16)12-8-10(3)6-7-11(12)14(19)21-5/h6-9H,1-5H3,(H,17,18,20)
• InChI Key： FFCCBBNQPIMUJI-UHFFFAOYSA-N
• SMILES： CC(C)C1(C)C(=O)N=C(C2=C(C=CC(=C2)C)C(=O)OC)N1

Computed Properties

• Exact Mass: 288.147
• Monoisotopic Mass: 288.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• Density: 1.17
• Refractive Index: 1.567

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters